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Compound of Interest

Compound Name: 2-(2-bromophenyl)propanal

CAS No.: 212626-88-5

Cat. No.: B6145826

Get Quote

Executive Summary & Chemical Identity
2-(2-bromophenyl)propanal is a sensitive

-aryl aldehyde intermediate. Its structural integrity is compromised primarily by aerobic
oxidation and base-catalyzed racemization. Unlike simple aliphatic aldehydes, the benzylic

-proton is significantly acidified by the adjacent aryl ring, increasing susceptibility to enolization.
Furthermore, the ortho-bromo substituent introduces steric strain and electronic effects that can
accelerate degradation pathways under improper storage.

Physicochemical Profile[1][2][3][4][5][6]
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Property Data / Characteristic

CAS Number 212626-88-5

Molecular Formula

Molecular Weight 227.09 g/mol

Physical State Colorless to pale yellow liquid (typically)

Boiling Point
High (>250°C atm); Purify via vacuum distillation

or chromatography

Solubility Soluble in DCM, THF, EtOAc; Insoluble in water

Primary Reactivity
Nucleophilic addition, Oxidation,

-Deprotonation

Degradation Mechanisms: The "Why" Behind the
Protocol
To effectively store this compound, one must understand the specific molecular failure modes.

A. Autoxidation (The Primary Threat)
Like most aldehydes, 2-(2-bromophenyl)propanal undergoes radical-chain autoxidation upon

exposure to air. The benzylic C-H bond (at the aldehyde position) is relatively weak.

Mechanism: Initiation generates an acyl radical, which reacts with

to form a peracid intermediate. This peracid reacts with another equivalent of aldehyde to
yield two equivalents of 2-(2-bromophenyl)propionic acid.

Visual Indicator: The liquid becomes viscous and develops white solid precipitates (the

carboxylic acid) or turns yellow/brown.

B. Racemization (Stereochemical Instability)
If the compound is used as a chiral intermediate, the
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-proton is the critical vulnerability.

Mechanism: The aryl ring stabilizes the enol/enolate form. Trace basic impurities (from glass

surfaces or workup) or even trace acids can catalyze the reversible conversion to the achiral

enol, destroying optical purity.

Impact: Loss of enantiomeric excess (

) without changing chemical purity.

C. Photolytic Dehalogenation
While less rapid than oxidation, aryl bromides are susceptible to homolytic C-Br bond cleavage

under UV light, leading to radical byproducts and debrominated impurities.

Visualizing the Degradation Pathways
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Figure 1: Mechanistic pathways for the degradation of 2-(2-bromophenyl)propanal. Oxidation

leads to chemical impurity (Acid), while enolization leads to stereochemical loss.

Storage & Handling Protocols
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This protocol is designed to mitigate the risks identified above. It is a self-validating system: if

the material changes color or physical state, the protocol has been breached.

A. Storage Conditions (The "Gold Standard")
Parameter Specification Rationale

Temperature
-20°C (Preferred) 2-8°C

(Acceptable < 1 month)

Slows radical initiation kinetics

and enolization rates.

Atmosphere Argon or Nitrogen (Blanketed)

Eliminates

required for autoxidation.

Argon is heavier than air and

provides a better barrier.

Container
Amber Glass Vial with Teflon-

lined cap

Blocks UV light (prevents C-Br

homolysis). Teflon prevents

leaching of plasticizers or basic

impurities from rubber septa.

Desiccant
Store vial inside a secondary

jar with Drierite

Prevents hydrolysis of trace

impurities or hydrate formation.

B. Handling Workflow
Equilibration: Allow the frozen vial to warm to room temperature before opening. Opening a

cold vial condenses atmospheric moisture, which accelerates degradation.

Inert Sampling: If possible, sample under a positive pressure of nitrogen. If not, purge the

headspace with nitrogen immediately after use.

Re-sealing: Parafilm is insufficient for long-term storage of volatile aldehydes. Use a screw

cap with a fresh septum or a glass stopper with a joint clip.

C. Long-Term Stabilization Strategy
If the aldehyde must be stored for >6 months, convert it to a dimethyl acetal or dithioacetal.

Why? Acetals are chemically robust against oxidation and racemization.
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Recovery: The aldehyde can be regenerated quantitatively using mild aqueous acid (e.g.,

dilute HCl in THF) when needed.

Quality Control & Troubleshooting
Before using valuable intermediate in a synthesis, validate its purity.

QC Checklist
Appearance: Clear liquid. Yellowing indicates oxidation; Solids indicate acid formation.

1H NMR (CDCl3):

Aldehyde Peak: Distinct doublet/singlet around

9.5–10.0 ppm.

Impurity Check: Look for a broad singlet at

10–12 ppm (Carboxylic acid - OH).

Integration: Ratio of aldehyde proton to aromatic protons should be 1:4.

TLC (Thin Layer Chromatography):

Aldehydes typically run faster than their corresponding acids on silica.

Stain with 2,4-DNP (Dinitrophenylhydrazine) -> Orange/Red spot confirms aldehyde.

Purification of Degraded Material
If the compound has partially oxidized (contains <10% acid):

Dissolve in Diethyl Ether or DCM.

Wash rapidly with cold saturated

(removes the acid).

Dry over
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and concentrate.

Distill (Kugelrohr/Vacuum) if high purity is required.

Safety & Toxicology (SDS Summary)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures: Wear nitrile gloves and safety goggles. Work in a fume hood.

Aldehydes are potential sensitizers; avoid inhalation of vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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